2-[(4-methyl-2-pyrimidinyl)oxy]-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-methylpyrimidin-2-yl)oxy-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C14H12F3N3O2/c1-9-6-7-18-13(19-9)22-8-12(21)20-11-4-2-10(3-5-11)14(15,16)17/h2-7H,8H2,1H3,(H,20,21)
• InChI Key: MKGFIGNSNXYVTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OCC(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H12F3N3O2
• Molecular Weight: 311.26 g/mol

Description

2-[(4-methyl-2-pyrimidinyl)oxy]-N-[4-(trifluoromethyl)phenyl]acetamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in drug discovery and development. It is a member of the acetamide family of compounds and is commonly referred to as MPTA.

Scientific Research Applications

Anticancer Activity

Research on derivatives of pyrimidine, such as certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, has shown potential in the quest for new anticancer agents. By modifying the aryloxy groups attached to the C2 position of the pyrimidine ring, researchers have synthesized compounds that exhibited appreciable cancer cell growth inhibition against several cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).

Radioligand Imaging

The development of selective ligands for imaging with positron emission tomography (PET) has also been an area of application. A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds designed with fluorine atoms for labeling with fluorine-18, has been reported. These compounds, such as DPA-714, have been synthesized and utilized for in vivo imaging of the translocator protein (18 kDa) with PET, showcasing the role of these compounds in diagnostic imaging (Dollé et al., 2008).

Antimicrobial Activity

Several studies have synthesized new derivatives of pyrimidine with the aim of evaluating their antimicrobial properties. For instance, compounds incorporating pyrimidine-triazole derivatives have been synthesized and tested against various bacterial and fungal strains, demonstrating significant antimicrobial activity. Such research contributes to the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (Majithiya & Bheshdadia, 2022).

Material Science and Organic Synthesis

In material science and organic synthesis, compounds related to "2-[(4-methyl-2-pyrimidinyl)oxy]-N-[4-(trifluoromethyl)phenyl]acetamide" have been explored for their unique properties and reactivity. For example, the study of crystal structures and reactions of tautomeric amidines with ferrocenylmethylidene derivatives has led to the formation of polymeric coordination complexes, highlighting the versatility of pyrimidine derivatives in synthesizing novel materials and studying their structural properties (Klimova et al., 2013).